Cas no 67490-10-2 (2-Oxepincarboxylic acid, methyl ester (9CI);)

2-Oxepincarboxylic acid, methyl ester (9CI); structure
67490-10-2 structure
Product Name:2-Oxepincarboxylic acid, methyl ester (9CI);
CAS No:67490-10-2
MF:C8H8O3
MW:152.147322654724
CID:966123
PubChem ID:45090123
Update Time:2025-04-19

2-Oxepincarboxylic acid, methyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

    • 2-Oxepincarboxylicacid,methylester(9CI)
    • methyl oxepine-2-carboxylate
    • DTXSID30666577
    • CHEBI:210763
    • 67490-10-2
    • 2-carbomethoxyoxepin
    • 2-Oxepincarboxylic acid, methyl ester (9CI);
    • Inchi: 1S/C8H8O3/c1-10-8(9)7-5-3-2-4-6-11-7/h2-6H,1H3
    • InChI Key: LGWGHIVCHVTBRS-UHFFFAOYSA-N
    • SMILES: O1C=CC=CC=C1C(=O)OC

Computed Properties

  • Exact Mass: 152.047
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 1.8
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.